Cas no 10176-66-6 (nevadensin)

nevadensin Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-5,7-dihydroxy-6,8-dimethoxy-4H-1-benzopyran-4-one
• 4',6,8-Trimethoxy-5,7-dihydroxyflavone
• Nevadensin A
• 5,7-Dihydroxy-6,8-dimethoxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one,5,7-dihydroxy-6,8-dimethoxy-2-(4-methoxyphenyl)-
• 5,7-Dihydroxy-6,8-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one
• 5,12-Methano-6H-cyclododeca[c]thiophen-14-one,6,7,8,9,10,11-hexahydro
• 5,7-dihydroxy-4',6,8-trimethoxyflavone
• 5,7-dihydroxy-6,8,4'-trimethoxyflavone
• 5,7-dihydroxy-6,8-dimethoxy-2-(4-methoxy-phenyl)-chromen-4-one
• 5,7-dihydroxy-6,8-dimethoxyflavone
• 5,7-Hexamethylene-2-thiaazulene-6-one
• 5,7-hexamethylene-6H-cyclohepta[c]thiophen-6-one
• 5,7-Dihydroxy 4′,6,8-trimethoxyflavone
• Pedunculin
• Navadensin
• Nevadensin
• [ "" ]
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-6,8-dimethoxy-2-(4-methoxyphenyl)-
• Q27107527
• CHEMBL312073
• CHEBI:7545
• 10176-66-6
• nebadensin
• SCHEMBL2178589
• Lysionotin
• CCG-267965
• s3877
• DS-3279
• 5,7-hydroxy-4',6,8-trimethoxyflavone
• Lysionatin
• DTXSID40144174
• FT-0697734
• BRD-K52406168-001-01-7
• ACon1_000159
• CS-0016793
• NS00074041
• HY-N1377
• NCGC00180824-01
• MEGxp0_001862
• ACon0_001112
• AC-34708
• flavone, 5,7-dihydroxy-4',6,8-trimethoxy-
• AKOS030529142
• 5,7-dihydroxy-6,8-dimethoxy-2-(4-methoxyphenyl)chromen-4-one
• 152743-19-6
• Ethoxychelerythrine
• LMPK12111442
• BDBM84985
• Nevadensin; Pedunculin
• 5,7-Dihydroxy 4',6,8-trimethoxyflavone
• DTXCID5066665
• DA-56078
• DA-76142
• 5,7-Dihydroxy-6,8,4'-trimethoxyflavone
• +Expand

• MDL： MFCD08689947
• InChIKey： KRFBMPVGAYGGJE-UHFFFAOYSA-N
• Inchi： 1S/C18H16O7/c1-22-10-6-4-9(5-7-10)12-8-11(19)13-14(20)17(23-2)15(21)18(24-3)16(13)25-12/h4-8,20-21H,1-3H3
• SMILES： O1C(C2C=CC(=CC=2)OC)=CC(C2C(=C(C(=C(C1=2)OC)O)OC)O)=O

Computed Properties

• Exact Mass: 344.09000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 344.09
• Heavy Atom Count: 25
• Complexity: 512
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 94.4A^2
• Molecular Weight: 344.3

Experimental Properties

• LogP: 2.89700
• PSA: 98.36000
• Refractive Index: 1.627
• Boiling Point: 615ºC at 760 mmHg
• Melting Point: 199-200 ºC (chloroform methanol )
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 227ºC
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• Color/Form: Yellow powder
• Density: 1.387±0.06 g/cm3 (20 ºC 760 Torr),

nevadensin Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃

nevadensin Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Flavonoids
• Natural Products and Extracts Plant Extracts Plant based Condea albida